2-(2-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl)-1-(piperidin-1-yl)ethanone

• IUPAC Name: 2-[2-(5-methyl-1,3,4-oxadiazol-2-yl)indol-1-yl]-1-piperidin-1-ylethanone
• InChI: InChI=1S/C18H20N4O2/c1-13-19-20-18(24-13)16-11-14-7-3-4-8-15(14)22(16)12-17(23)21-9-5-2-6-10-21/h3-4,7-8,11H,2,5-6,9-10,12H2,1H3
• InChI Key: DUBADRHYQQZZLV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(O1)C2=CC3=CC=CC=C3N2CC(=O)N4CCCCC4
• Molecular Formula: C18H20N4O2
• Molecular Weight: 324.4 g/mol

Description

2-(2-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl)-1-(piperidin-1-yl)ethanone, also known as MIPEP, is a chemical compound that has recently gained attention in scientific research due to its potential applications in various fields. MIPEP is a small molecule that can be synthesized using specific methods, and its mechanism of action and physiological effects have been studied in detail.

Scientific Research Applications

Agricultural Biological Activities

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Plant Hormone Modulation

Indole derivatives play a crucial role in plant growth and development. For instance, indole-3-acetic acid (IAA) , produced from tryptophan degradation, acts as a plant hormone. .